Cas no 1005333-21-0 (1-tert-Butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate)

• Product Name: 1-tert-Butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate
• CAS No: 1005333-21-0
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 6174765
• PubChem ID: 58024612
• Update Time: 2025-07-04

1-tert-Butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3983468
• 1-tert-butyl 3-methyl 4-amino-1,2,5,6-tetrahydropyridine-1,3-dicarboxylate
• EN300-749137
• 1005333-21-0
• 1-tert-Butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate
• AKOS027473633
• 1-(tert-Butyl) 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate
• MFCD29084423
• 1-O-tert-butyl 5-O-methyl 4-amino-3,6-dihydro-2H-pyridine-1,5-dicarboxylate
• CODSNOZIVIOEGO-UHFFFAOYSA-N

• Inchi： 1S/C12H20N2O4/c1-12(2,3)18-11(16)14-6-5-9(13)8(7-14)10(15)17-4/h5-7,13H2,1-4H3
• InChI Key： CODSNOZIVIOEGO-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C(=O)OC)=C(CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.9Ų

Additional information on 1-tert-Butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate

Introduction to 1-tert-Butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate (CAS No. 1005333-21-0)

1-tert-Butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate, identified by the CAS number 1005333-21-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-tert-butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate, particularly its tertiary butyl and amino substituents, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 1-tert-butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of multiple functional groups, including carboxylates and amines, necessitates careful optimization to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient synthetic routes, reducing the environmental impact and improving scalability for industrial production.

One of the most compelling aspects of 1-tert-butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate is its potential as a pharmacological agent. Pyridine derivatives have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition and receptor interaction. The structural motif of this compound suggests that it may exhibit properties such as binding affinity to specific targets or allosteric modulation. These characteristics make it an attractive candidate for further investigation in the development of novel therapeutics.

In recent years, computational chemistry has played a pivotal role in understanding the interactions between 1-tert-butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate and biological targets. Molecular docking studies have revealed potential binding modes with enzymes and receptors relevant to inflammatory diseases, cancer, and neurodegenerative disorders. These insights have guided experimental efforts toward optimizing the compound's pharmacokinetic profile and therapeutic efficacy.

The pharmacological evaluation of 1-tert-butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate has been complemented by in vitro assays that assess its ability to modulate key signaling pathways. Preliminary results indicate that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. Additionally, its structural flexibility allows for derivatization into analogs with enhanced potency or selectivity. Such modifications are crucial for developing drug candidates that can overcome resistance mechanisms or target specific subpopulations of patients.

From a medicinal chemistry perspective, the synthesis of analogs of 1-tert-butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate has been facilitated by modern techniques such as solid-phase synthesis and flow chemistry. These methods enable rapid screening of diverse structural variants while maintaining high reproducibility. The integration of machine learning algorithms into virtual screening processes has further accelerated the identification of promising lead compounds derived from this scaffold.

The potential applications of 1-tert-butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate extend beyond traditional small-molecule drugs. Its structural framework suggests compatibility with biotechnological approaches such as peptidomimetics and protein-protein interaction inhibitors. By leveraging genetic engineering and synthetic biology tools, researchers are exploring ways to enhance the bioavailability and tissue-specific delivery of this compound.

In conclusion,1-tert-butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate (CAS No. 1005333-21-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique chemical properties and potential biological activities position it as a valuable tool for developing innovative treatments across multiple therapeutic areas. As research continues to uncover new applications for this compound,1-tert-butyl 3-methyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate is likely to play an increasingly significant role in shaping the future of medicinal chemistry.